3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime

• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: N-(5-hydroxyimino-3a,6a-dimethyl-1,3,4,6-tetrahydropentalen-2-ylidene)hydroxylamine
• InChI: InChI=1S/C10H16N2O2/c1-9-3-7(11-13)5-10(9,2)6-8(4-9)12-14/h13-14H,3-6H2,1-2H3
• InChI Key: OTXKECAKNAEOAY-UHFFFAOYSA-N
• SMILES: CC12CC(=NO)CC1(CC(=NO)C2)C

Description

3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime, also known as DMDP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMDP is a dioxime derivative of the pentalene ring system, which is a highly strained and reactive molecule. In

Mechanism of Action

The exact mechanism of action of 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime is not fully understood, but it is thought to involve the induction of oxidative stress and the activation of apoptosis pathways in cancer cells. 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime has been shown to increase the production of reactive oxygen species (ROS) in cancer cells, which can lead to cellular damage and ultimately cell death. Additionally, 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime has been shown to inhibit the activity of key enzymes involved in DNA replication and repair, which can lead to DNA damage and cell death.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer treatment, 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime has also been shown to have other biochemical and physiological effects. 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime for lab experiments is its potent cytotoxic effects against cancer cells. This makes it a useful tool for studying the mechanisms of cancer cell death and for developing new cancer treatments. Additionally, 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime is its potential toxicity to normal cells, which can make it difficult to use in animal studies and clinical trials.

Future Directions

There are several potential future directions for research on 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime. One area of research is in the development of new cancer treatments based on 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime. Researchers are currently working on developing 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime analogs that are more potent and selective in their cytotoxic effects against cancer cells. Additionally, researchers are exploring the use of 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime in combination with other cancer treatments, such as chemotherapy and radiation therapy.
Another area of research is in the development of new therapies for inflammatory and neurodegenerative diseases based on 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime. Researchers are currently exploring the anti-inflammatory and neuroprotective effects of 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime and its analogs, and are working on developing new drugs based on these compounds.
Conclusion:
In conclusion, 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime is a synthetic compound with a wide range of potential applications in scientific research. Its potent cytotoxic effects against cancer cells make it a useful tool for studying the mechanisms of cancer cell death and for developing new cancer treatments. Additionally, its anti-inflammatory and neuroprotective effects make it a promising candidate for the development of new therapies for inflammatory and neurodegenerative diseases. While there are some limitations to its use in lab experiments, the potential benefits of 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime make it an exciting area of research for the future.

Synthesis Methods

3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime can be synthesized through a multi-step process that involves the reaction of 2,3-dimethyl-1,4-naphthoquinone with hydroxylamine hydrochloride to form the corresponding oxime. The resulting oxime can then be treated with sodium methoxide to yield 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime.

Scientific Research Applications

3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime has been shown to have potent cytotoxic effects against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 3a,6a-dimethyltetrahydro-2,5(1H,3H)-pentalenedione dioxime has been shown to be effective in inhibiting the growth and proliferation of cancer stem cells, which are thought to be responsible for tumor recurrence and resistance to chemotherapy.